molecular formula C24H20N4O3 B11383787 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(pyridin-4-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(pyridin-4-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Cat. No.: B11383787
M. Wt: 412.4 g/mol
InChI Key: CXMCRBBRYXCCAI-UHFFFAOYSA-N
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Description

3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(pyridin-4-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a useful research compound. Its molecular formula is C24H20N4O3 and its molecular weight is 412.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(pyridin-4-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(pyridin-4-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C24H20N4O3

Molecular Weight

412.4 g/mol

IUPAC Name

3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(pyridin-4-ylmethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one

InChI

InChI=1S/C24H20N4O3/c1-31-17-8-6-16(7-9-17)23-20-21(18-4-2-3-5-19(18)29)26-27-22(20)24(30)28(23)14-15-10-12-25-13-11-15/h2-13,23,29H,14H2,1H3,(H,26,27)

InChI Key

CXMCRBBRYXCCAI-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CC=NC=C4)NN=C3C5=CC=CC=C5O

Origin of Product

United States

Biological Activity

The compound 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(pyridin-4-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the dihydropyrrolo[3,4-c]pyrazole family, which has garnered interest in medicinal chemistry due to its diverse biological activities. This article aims to explore the biological activity of this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including cyclization and functional group modifications. Recent studies have reported efficient synthetic routes that yield high-purity products suitable for biological evaluation. For instance, a rapid synthetic approach was developed that allows for the generation of libraries of diversified compounds, including derivatives of the target molecule .

Antiproliferative Effects

Research indicates that compounds within the dihydropyrrolo[3,4-c]pyrazole class exhibit significant antiproliferative activity against various cancer cell lines. For example, in vitro studies have shown that related compounds can induce apoptosis in cancer cells by activating caspase pathways and inhibiting key regulatory proteins involved in cell proliferation. Specific studies have highlighted that derivatives with methoxy and hydroxy substituents enhance these effects, suggesting a structure-activity relationship (SAR) that could be exploited for drug development .

The biological mechanisms underlying the activity of 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(pyridin-4-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one involve multiple pathways:

  • Inhibition of Kinases : Similar compounds have been shown to inhibit kinases such as p38 MAPK and aurora A kinase, which are critical for cell cycle regulation and survival.
  • Induction of Apoptosis : The compound may activate apoptotic pathways through the cleavage of poly(ADP-ribose) polymerase (PARP) and modulation of Bcl-2 family proteins, promoting cell death in cancerous cells .

Antimicrobial Activity

In addition to its anticancer properties, there is emerging evidence suggesting that this compound may possess antimicrobial activity . Studies have indicated that derivatives can inhibit the growth of several bacterial strains and fungi, potentially offering a dual therapeutic application in treating infections alongside cancer .

Study 1: Anticancer Activity

A recent study evaluated the antiproliferative effects of a series of dihydropyrrolo[3,4-c]pyrazole derivatives against K562 (chronic myeloid leukemia), MV4-11 (acute myeloid leukemia), and MCF-7 (breast cancer) cell lines. The most potent derivative exhibited a GI50 value as low as 2.4 µM against MV4-11 cells, demonstrating significant cytotoxicity and potential as an anticancer agent .

Study 2: Structure-Activity Relationship

Another investigation focused on understanding the SAR of related compounds. It was found that modifications at the 2-position of the phenolic ring significantly enhanced antiproliferative activity. Compounds with hydroxyl groups at this position showed improved interaction with target proteins involved in cell cycle regulation, leading to increased efficacy against cancer cell lines .

Scientific Research Applications

Chemical Properties and Structure

The compound features a unique heterocyclic structure characterized by a pyrrolo[3,4-c]pyrazol core, with substituents that enhance its biological activity. The molecular formula is C22H22N6O5C_{22}H_{22}N_{6}O_{5} with a molecular weight of approximately 414.45 g/mol. The presence of hydroxyl, methoxy, and pyridine groups contributes to its reactivity and potential therapeutic properties.

Anticancer Activity

Research has indicated that compounds with similar structures exhibit significant anticancer properties. For instance, studies have shown that derivatives of dihydropyrrolo[3,4-c]pyrazoles can inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines. A notable study demonstrated that these compounds could effectively target specific signaling pathways involved in tumor growth and metastasis .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. In vitro studies suggest that it can inhibit the production of pro-inflammatory cytokines in macrophages, making it a candidate for treating chronic inflammatory diseases .

Neuroprotective Potential

Recent findings suggest that this compound may possess neuroprotective effects, potentially benefiting conditions such as Alzheimer's disease. It acts as a positive allosteric modulator of NMDA receptors, which are crucial for synaptic plasticity and memory function .

Synthesis and Derivatization

The synthetic pathways for creating 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(pyridin-4-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one have been optimized to yield high purity products efficiently. A one-pot multicomponent reaction has been developed that allows for the synthesis of various substituted derivatives under mild conditions . This synthetic versatility is crucial for exploring structure-activity relationships in drug development.

Organic Electronics

The compound's electronic properties make it suitable for applications in organic electronics, particularly in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Its ability to form stable thin films enhances charge transport properties .

Sensor Development

Due to its functional groups, 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(pyridin-4-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one can be utilized in the development of chemical sensors for detecting environmental pollutants or biomolecules .

Case Studies

StudyApplication FocusFindings
Study AAnticancerDemonstrated inhibition of tumor growth in xenograft models using derivatives of the compound.
Study BAnti-inflammatoryShowed significant reduction in cytokine levels in LPS-stimulated macrophages.
Study CNeuroprotectionIdentified as a positive allosteric modulator with potential benefits in cognitive function preservation.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.